![molecular formula C15H15N3O2 B2464029 N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide CAS No. 2270909-33-4](/img/structure/B2464029.png)
N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide
Description
“N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide” is a biochemical compound with the molecular formula C15H15N3O2 and a molecular weight of 269.3 . It belongs to the class of organic compounds known as indolecarboxamides and derivatives .
Molecular Structure Analysis
The molecular structure of “N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide” can be represented by the SMILES notation: Cc1cccc(c1)C(=O)Nc2cccc(c2)C(=O)NN .Scientific Research Applications
Antimycobacterial Activity
N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide and its derivatives have been studied for their antimycobacterial activity. Specifically, certain compounds were found to be active against Mycobacterium fortuitum and Mycobacterium tuberculosis, indicating potential as antituberculosis agents (Küçükgüzel et al., 1999).
Metabolic Conversion Studies
Research on the metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds has been conducted, providing insights into the metabolic pathways and stability of these compounds (Ross et al., 1983).
Use in Synthesis of Heterocyclic Compounds
The versatility of N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide in synthesizing various heterocyclic compounds has been demonstrated. It's been used as a precursor for creating compounds with high fungicidal activities, useful in pharmaceutical and agricultural applications (Jogul et al., 2009).
Development of Fluorescence Derivatisation Reagents
In the field of analytical chemistry, derivatives of N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide have been developed as fluorescence derivatisation reagents for carboxylic acids in liquid chromatography. This application is significant for the assay of complex biological samples (Saito et al., 1995).
Enzyme Inhibition Potential
The enzyme inhibition potential of Schiff bases of N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide derivatives has been explored. These studies are crucial in understanding the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction (Kausar et al., 2019).
properties
IUPAC Name |
N-[3-(hydrazinecarbonyl)phenyl]-2-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-10-5-2-3-8-13(10)15(20)17-12-7-4-6-11(9-12)14(19)18-16/h2-9H,16H2,1H3,(H,17,20)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXIWRWXJJAECG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(Hydrazinocarbonyl)phenyl]-2-methylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one](/img/structure/B2463951.png)
![6,8-Dichloro-[1,2,4]triazolo[4,3-a]pyridine-3-thiol](/img/structure/B2463955.png)
![methyl 5-((3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)furan-2-carboxylate](/img/structure/B2463956.png)
![N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1,3-benzothiazole-6-carboxamide](/img/structure/B2463957.png)
![(3-Methylimidazo[2,1-b]thiazol-6-yl)methanamine](/img/structure/B2463960.png)
![N-(3-(6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)-2-(3-fluorophenoxy)propanamide](/img/structure/B2463961.png)
![3-bromo-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2463962.png)
![1-[(2,6-Dichlorophenyl)sulfonyl]-4-(2-furoyl)piperazine](/img/structure/B2463965.png)
![4-[2-(6-Methylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B2463966.png)